Cas no 1261815-26-2 (5-Hydroxy-quinoline-7-carboxylic acid ethyl ester)

• Product name: 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester
• CAS No: 1261815-26-2
• MF: C₁₂H₁₁NO₃
• MW: 217.22064
• CID: 1080147
• PubChem ID: 137117773

5-Hydroxy-quinoline-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester
• 1261815-26-2

• Inchi： InChI=1S/C12H11NO3/c1-2-16-12(15)8-6-10-9(11(14)7-8)4-3-5-13-10/h3-7,14H,2H2,1H3
• InChI Key： WSZGVTWBSNYZCA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(C=CC=N2)C(=C1)O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų